Cas no 1307803-45-7 (Jwh 018 7-hydroxyindole metabolite)
Jwh 018 7-hydroxyindole metabolite Chemical and Physical Properties
Names and Identifiers
-
- Jwh 018 7-hydroxyindole metabolite
- JWH-018 7-hydroxyindole metabolite
- DTXSID601017771
- HCC80345
- (7-hydroxy-1-pentyl-1H-indol-3-yl)naphthalen-1-yl)-methanone
- NS00017248
- (7-hydroxy-1-pentylindol-3-yl)-naphthalen-1-ylmethanone
- 1307803-45-7
- CHEMBL3526579
-
- Inchi: 1S/C24H23NO2/c1-2-3-6-15-25-16-21(19-12-8-14-22(26)23(19)25)24(27)20-13-7-10-17-9-4-5-11-18(17)20/h4-5,7-14,16,26H,2-3,6,15H2,1H3
- InChI Key: OHAPOWHHSCCXIL-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2C(C(C3=CC=CC4C=CC=CC3=4)=O)=CN(C=21)CCCCC
Computed Properties
- Exact Mass: 357.172878976Da
- Monoisotopic Mass: 357.172878976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 42.2Ų
Jwh 018 7-hydroxyindole metabolite Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72124-1mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | 98% | 1mg |
¥1340.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72124-5mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | 98% | 5mg |
¥3061.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci72124-10mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | 98% | 10mg |
¥4762.00 | 2022-04-26 | |
| 1PlusChem | 1P009C49-1mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | ≥98% | 1mg |
$100.00 | 2025-02-24 | |
| 1PlusChem | 1P009C49-5mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | ≥98% | 5mg |
$234.00 | 2025-02-24 | |
| 1PlusChem | 1P009C49-10mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | ≥98% | 10mg |
$363.00 | 2025-02-24 | |
| A2B Chem LLC | AE34809-1mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | ≥98% | 1mg |
$106.00 | 2024-04-20 | |
| A2B Chem LLC | AE34809-5mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | ≥98% | 5mg |
$248.00 | 2024-04-20 | |
| A2B Chem LLC | AE34809-10mg |
JWH 018 7-hydroxyindole metabolite |
1307803-45-7 | ≥98% | 10mg |
$384.00 | 2024-04-20 |
Jwh 018 7-hydroxyindole metabolite Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on Jwh 018 7-hydroxyindole metabolite
JWH 018 7-Hydroxyindole Metabolite: A Comprehensive Overview
The compound with CAS No. 1307803-45-7, commonly referred to as JWH 018 7-hydroxyindole metabolite, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in pharmacology and drug development. This metabolite is a derivative of JWH-018, a synthetic cannabinoid receptor agonist, and its hydroxylated indole structure plays a pivotal role in its biological activity. Recent studies have shed light on its mechanisms of action, pharmacokinetics, and therapeutic potential, making it a subject of interest for researchers worldwide.
JWH-018 itself is a well-documented synthetic compound that binds to cannabinoid receptors, particularly CB1 and CB2 receptors, mimicking the effects of tetrahydrocannabinol (THC). However, the 7-hydroxyindole metabolite represents a critical intermediate in the metabolic pathway of JWH-018, offering insights into how the parent compound is processed within the human body. Understanding this metabolite's behavior is essential for evaluating the safety and efficacy of synthetic cannabinoids in medical applications.
Recent advancements in analytical chemistry have enabled researchers to isolate and characterize JWH 018 7-hydroxyindole metabolite with unprecedented precision. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in determining its molecular structure and confirming its identity. These techniques have also facilitated the study of its stereochemistry, which is crucial for understanding its interaction with biological systems.
The pharmacokinetics of JWH 018 7-hydroxyindole metabolite have been extensively studied to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies indicate that this metabolite exhibits a rapid onset of action and a relatively short half-life, suggesting that it may be cleared from the body efficiently. However, further research is needed to confirm these findings in human subjects.
One of the most promising areas of research involving JWH 018 7-hydroxyindole metabolite is its potential therapeutic applications. Synthetic cannabinoids like JWH-018 have shown promise in treating conditions such as chronic pain, nausea, and inflammation. The identification and characterization of this metabolite could pave the way for the development of safer and more effective cannabinoid-based therapies with reduced side effects.
In addition to its pharmacological significance, JWH 018 7-hydroxyindole metabolite has also been studied for its role in toxicology. Understanding how this metabolite interacts with cellular systems can provide valuable insights into the potential risks associated with synthetic cannabinoid use. Researchers are particularly interested in its ability to induce oxidative stress and its impact on mitochondrial function, which could have implications for long-term health outcomes.
The synthesis of JWH 018 7-hydroxyindole metabolite involves a multi-step chemical process that requires precise control over reaction conditions. Organic chemists have developed efficient methodologies to synthesize this compound, ensuring high yields and purity. These methods are critical for enabling large-scale production, which is necessary for preclinical and clinical trials.
From an environmental perspective, the ecological impact of JWH-018 and its metabolites has become a growing concern. Studies are underway to assess how these compounds are biodegraded in natural ecosystems and whether they pose any risks to aquatic life or soil microorganisms. This research is essential for developing strategies to mitigate any adverse environmental effects associated with their use.
In conclusion, JWH 018 7-hydroxyindole metabolite represents a fascinating area of study with far-reaching implications for medicine, pharmacology, and environmental science. As researchers continue to uncover its properties and mechanisms of action, this compound has the potential to contribute significantly to the development of novel therapeutic agents while also informing our understanding of synthetic cannabinoid metabolism.
1307803-45-7 (Jwh 018 7-hydroxyindole metabolite) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)